Cas no 2171579-37-4 (3-amino(1-methyl-1H-pyrazol-3-yl)methyl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-amino(1-methyl-1H-pyrazol-3-yl)methyl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171579-37-4
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6560901
• PubChem ID: 165587303
• Update Time: 2025-05-30

3-amino(1-methyl-1H-pyrazol-3-yl)methyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(1-methyl-1H-pyrazol-3-yl)methyl-8-azabicyclo3.2.1octan-3-ol
• 3-[amino(1-methyl-1H-pyrazol-3-yl)methyl]-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1648087
• 2171579-37-4

• Inchi： 1S/C12H20N4O/c1-16-5-4-10(15-16)11(13)12(17)6-8-2-3-9(7-12)14-8/h4-5,8-9,11,14,17H,2-3,6-7,13H2,1H3
• InChI Key： PEYGZTHIANKSDD-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=CN(C)N=2)N)CC2CCC(C1)N2

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-amino(1-methyl-1H-pyrazol-3-yl)methyl-8-azabicyclo3.2.1octan-3-ol

3-amino(1-methyl-1H-pyrazol-3-yl)methyl-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171579-37-4): A Comprehensive Overview

The compound 3-amino(1-methyl-1H-pyrazol-3-yl)methyl-8-azabicyclo[3.2.1]octan-3-ol, with CAS registry number 2171579-37-4, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which includes an 8-azabicyclo[3.2.1]octane framework, and its functional groups, including an amino group and a pyrazole moiety. The combination of these structural elements contributes to its potential applications in drug design and development.

Recent studies have highlighted the importance of bicyclic systems in medicinal chemistry due to their ability to mimic the spatial arrangements found in many bioactive molecules. The 8-azabicyclo[3.2.1]octane core of this compound is particularly interesting because it can act as a rigid scaffold, facilitating interactions with target proteins in biological systems. This property has led researchers to explore its potential as a lead compound for developing new therapeutic agents.

The pyrazole ring in the molecule adds another layer of complexity and functionality. Pyrazoles are known for their ability to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding in biological systems. The presence of a methyl group on the pyrazole ring further modulates the electronic properties of the molecule, potentially enhancing its bioavailability and stability.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions, including cycloadditions, alkylation, and functional group transformations. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to prepare such complex molecules, reducing both cost and environmental impact.

In terms of applications, 3-amino(1-methyl-1H-pyrazol-3-yl)methyl-8-azabicyclo[3.2.1]octan-3